4-Cyclopentyl-6-(4-methylpiperazine-1-carbonyl)-5-(5-methylthiophen-2-yl)thiomorpholin-3-one

• IUPAC Name: 4-cyclopentyl-6-(4-methylpiperazine-1-carbonyl)-5-(5-methylthiophen-2-yl)thiomorpholin-3-one
• InChI: InChI=1S/C20H29N3O2S2/c1-14-7-8-16(27-14)18-19(20(25)22-11-9-21(2)10-12-22)26-13-17(24)23(18)15-5-3-4-6-15/h7-8,15,18-19H,3-6,9-13H2,1-2H3
• InChI Key: JMZOSZVBRUABDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C2C(SCC(=O)N2C3CCCC3)C(=O)N4CCN(CC4)C
• Molecular Formula: C20H29N3O2S2
• Molecular Weight: 407.6 g/mol
• CAS No.: 2320923-98-4

Description

4-Cyclopentyl-6-(4-methylpiperazine-1-carbonyl)-5-(5-methylthiophen-2-yl)thiomorpholin-3-one is a useful research compound. Its molecular formula is C20H29N3O2S2 and its molecular weight is 407.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Heterocyclic Compounds

• Synthesis of Heterocyclic Derivatives : A study detailed the synthesis of various benzo[5,6]cyclohepta[1,2-b]thiophene and thieno[3,2-c]benzazepine derivatives from 2-methylthiophene and phthalic anhydride, highlighting the potential of these compounds for further chemical and pharmacological evaluations (Kohara et al., 2002).

Biological Activities of Heterocyclic Compounds

• Antimicrobial and Tuberculostatic Activities : Research on 1,1-bis-methylthio-2-nitro-ethene derivatives explored the synthesis of new heterocyclic compounds exhibiting tuberculostatic activity, demonstrating the potential of structurally similar compounds for developing new antimicrobial agents (Foks et al., 2005).

• ABC Transporter Inhibition : Another study designed and synthesized 2-[(3-methoxyphenylethyl)phenoxy]-based compounds, including those with N-4-methylpiperazine attachments, as inhibitors of the ABCB1 transporter, which is relevant for overcoming drug resistance in cancer therapy (Colabufo et al., 2008).

Chemical Synthesis and Modification

• Synthesis of Cyclopentenediones : Egorov et al. (2019) discussed the synthesis of differently functionalized cyclopentenediones, illustrating the diverse chemical reactivities and potential applications of cyclopentyl-containing compounds in organic synthesis (Egorov et al., 2019).

Applications in Sensing and Interaction Studies

• Fluorescent Probes for Metal Ions and Amino Acids : Research on polythiophene-based conjugated polymers, including those with 4-methylpiperazin-1-yl substituents, demonstrated their application as selective and sensitive fluorescent probes for detecting Hg2+ and Cu2+ ions in aqueous solutions, with potential for label-free detection of amino acids (Guo et al., 2014).